Cas no 4861-19-2 (Urea Phosphate Salt)

• Product Name: Urea Phosphate Salt
• CAS No: 4861-19-2
• MF: CH₇N₂O₅P
• MW: 158.050441026688
• MDL: MFCD00012602
• CID: 45378
• PubChem ID: 20994
• Update Time: 2025-05-19

Urea Phosphate Salt Chemical and Physical Properties

Names and Identifiers

• CARBAMIDE PHOSPHATE
• CARBONYLDIAMIDE PHOSPHATE
• UREA PHOSPHATE
• Urea phosphate salt
• Phosphoricacid,compd.withurea
• Urea,compd.withphosphoricacid
• Urea,phosphate(1:1)
• Urea-phosphoricacid
• UreaPhosphateTechGrade
• UreaPhosphateExtraPure
• Harnstoffphosphat
• Urea orthophosphate
• urea dihydrogenphosphate
• Urea PhosphateUP
• urea trihydrophosphate
• urea,acidic phosphate
• carbamide phosphate
• Urea phosphoric acid
• Calmuril
• Urea, phosphate (1:1)
• Nubral
• Rea-Lo
• Urea rock phosphate
• UREA PHOSPHATE (1:1)
• Phosphoric acid urea salt
• C 904 (Flame retardant)
• UREAPHOSPHATE
• Phosphoric acid compd. with urea
• Carbamido-orthophosphat [German]
• C 904
• TJR09610O7
• Carbamido-orthophosphat
• Foscarb
• Phosphoric acid, reaction products with urea
• Urea, phosphoric acid condensate
• Reaction products of phospho
• EINECS 225-464-3
• AI3-17199
• DTXSID3063627
• A918189
• BEPIKOR 1
• 4861-19-2
• 68784-29-2
• UNII-TJR09610O7
• DZHMRSPXDUUJER-UHFFFAOYSA-N
• Q14478566
• MFCD00012602
• 4401-74-5
• Urea; compound with phosphoric acid
• EINECS 224-534-0
• NS00113261
• EC 225-464-3
• phosphoric acid; urea
• AKOS015899796
• phosphoric acid;urea
• SCHEMBL194606
• Urea phosphate salt, >=98.0% (N)
• Urea Phosphate Salt

• MDL： MFCD00012602
• Inchi： 1S/CH4N2O.H3O4P/c2-1(3)4;1-5(2,3)4/h(H4,2,3,4);(H3,1,2,3,4)
• InChI Key： DZHMRSPXDUUJER-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.O=C(N)N
• BRN： 3709707

Computed Properties

• Exact Mass: 158.00900
• Monoisotopic Mass: 158.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 147

Experimental Properties

• Color/Form: Colorless transparent prismatic crystals.
• Melting Point: 116-118 ºC
• Boiling Point: 158 °C at 760 mmHg
• Flash Point: 311.2 °C
• Solubility: H2O: 50 mg/mL, clear
• Water Partition Coefficient: 50 mg/mL
• PSA: 156.68000
• LogP: -0.50420
• Solubility: Crystals are easily soluble in water and ethanol, but insoluble in ethers, toluene, carbon tetrachloride, etc

Urea Phosphate Salt Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260; P264; P280; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P405; P501
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：1
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Urea Phosphate Salt

Introduction to Urea Phosphate Salt (CAS No. 4861-19-2)

Urea Phosphate Salt, with the chemical formula (NH₂)₂HPO₄, is a compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural properties and versatile applications make it a valuable candidate for various scientific and industrial purposes. This introduction delves into the compound's characteristics, recent advancements in its application, and its potential future roles in medicinal chemistry and beyond.

The compound is classified as a phosphate salt derived from urea, which imparts it with both nitrogen and phosphorus functionalities. These elements are crucial in biological systems, making Urea Phosphate Salt a promising candidate for applications in drug development, nutritional supplements, and biochemical research. The molecular structure of this salt allows for stable interactions with biological molecules, which has been exploited in several cutting-edge research areas.

Recent studies have highlighted the potential of Urea Phosphate Salt in the development of targeted drug delivery systems. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has been demonstrated to enhance drug solubility and bioavailability. This property is particularly relevant in the context of oral formulations and parenteral administration, where improving drug delivery efficiency is critical for therapeutic success.

In the realm of biochemical research, Urea Phosphate Salt has been utilized as a buffer component in enzymatic reactions. Its pH-stabilizing properties make it an excellent choice for maintaining optimal conditions for enzymatic activity. This application has been particularly valuable in studies involving metabolic pathways and signal transduction mechanisms, where precise control over reaction conditions is essential.

Moreover, the compound has shown promise in the field of agricultural chemistry as a potential fertilizer supplement. The combination of nitrogen and phosphorus in its structure aligns with the essential nutrient requirements of plants, making it a candidate for enhancing crop yield and soil health. This dual functionality positions Urea Phosphate Salt as a multifaceted compound with broad applicability across multiple industries.

Advances in material science have also leveraged the properties of Urea Phosphate Salt for the development of novel materials. Its crystalline structure and thermal stability make it suitable for use in high-performance polymers and coatings. These materials exhibit enhanced durability and resistance to environmental factors, which are critical for applications in automotive, aerospace, and construction industries.

The pharmaceutical industry has been particularly interested in exploring the potential of Urea Phosphate Salt as a precursor for synthesizing novel therapeutic agents. Its structural versatility allows for modifications that can tailor its pharmacological properties, making it a valuable scaffold for drug discovery. Researchers have been investigating its role in developing treatments for various conditions, including those related to metabolic disorders and inflammation.

Another area where Urea Phosphate Salt has garnered attention is in the development of biodegradable polymers. These polymers are increasingly important for medical applications such as drug delivery systems and tissue engineering scaffolds. The incorporation of urea phosphate units into polymer chains enhances their biodegradability while maintaining structural integrity, making them suitable for long-term implantable devices.

Recent breakthroughs in nanotechnology have opened new avenues for utilizing Urea Phosphate Salt. Nanoparticles functionalized with this compound have shown promise in enhancing the efficacy of targeted therapies. By leveraging its ability to bind with biological molecules, these nanoparticles can be designed to deliver drugs directly to affected tissues, minimizing side effects and improving treatment outcomes.

The environmental impact of using Urea Phosphate Salt has also been a subject of interest. Studies have demonstrated its compatibility with sustainable practices, such as its use in eco-friendly formulations that reduce reliance on synthetic chemicals. This aligns with global efforts to develop greener alternatives that minimize environmental footprint without compromising on performance.

In conclusion, Urea Phosphate Salt (CAS No. 4861-19-2) represents a compound with diverse applications across multiple scientific domains. Its unique chemical properties make it invaluable in pharmaceutical research, biochemical studies, agricultural chemistry, material science, and nanotechnology. As research continues to uncover new possibilities, the potential uses of this compound are likely to expand further, solidifying its role as a cornerstone material in modern science and industry.